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Compound of Interest

Compound Name: Intermedeol

Cat. No.: B1254906 Get Quote

A Comparative Guide to the Bioactivity of
Intermedeol
This guide provides a comprehensive cross-validation of the biological activities of

Intermedeol, a naturally occurring sesquiterpenoid, across various bioassays. The information

is tailored for researchers, scientists, and drug development professionals, offering a

comparative look at its performance with supporting experimental data and detailed protocols.

Repellent Activity
Intermedeol has demonstrated significant repellent and feeding deterrent properties against a

range of arthropods. Its efficacy has been evaluated in multiple laboratory bioassays,

establishing it as a potent natural repellent.

Comparative Data: Repellent Activity of Intermedeol
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Bioassay
Target

Species
Bioassay
Type

Concentrati
on

Result Reference

Fire Ants
Solenopsis

invicta (Red)

Digging

Bioassay
1.50 ppm

Significant

Repellency

Solenopsis

richteri

(Black)

Digging

Bioassay
6.25 ppm

Significant

Repellency

Hybrid (S.

invicta x S.

richteri)

Digging

Bioassay
6.25 ppm

Significant

Repellency

Ticks

Ixodes

scapularis

(Blacklegged

Tick)

Cloth Strip

Assay

155

nmole/cm²

96%

Repellency

Amblyomma

americanum

(Lone Star

Tick)

Cloth Strip

Assay

155

nmole/cm²

Significant

Repellency

Mosquitoes

Aedes

aegypti

(Yellow Fever

Mosquito)

Bite-Deterring

Assay
Not Specified

Significant

Activity

Anopheles

stephensi

(Malaria

Vector)

Bite-Deterring

Assay
Not Specified

Significant

Activity

Experimental Protocol: Fire Ant Digging Bioassay
This protocol is adapted from methodologies used to evaluate the repellency of terpenoids

against fire ant workers.
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Preparation of Sand: Use fine, sterilized sand. Treat the sand with a solution of Intermedeol
in a volatile solvent (e.g., acetone) to achieve the desired final concentrations (e.g., 1.50

ppm, 6.25 ppm, 50 ppm). A control batch of sand is treated with the solvent only. The solvent

is allowed to evaporate completely.

Apparatus Setup: A petri dish or similar container is used. For a two-choice assay, half of the

dish is filled with treated sand and the other half with control sand. For a multiple-choice

assay, the dish is divided into sections with sand of different concentrations.

Introduction of Ants: A known number of fire ant workers (e.g., 50-100) are introduced to the

center of the petri dish.

To cite this document: BenchChem. [Cross-validation of Intermedeol activity in different
bioassays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254906#cross-validation-of-intermedeol-activity-in-
different-bioassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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